Cas no 1805564-35-5 (6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-sulfonamide)

• Product Name: 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-sulfonamide
• CAS No: 1805564-35-5
• MF: C₆H₄F₃IN₂O₂S
• MW: 352.072842597961
• CID: 4806315
• Update Time: 2025-05-24

6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-sulfonamide

• Inchi： 1S/C6H4F3IN2O2S/c7-2-1-3(5(8)9)12-6(4(2)10)15(11,13)14/h1,5H,(H2,11,13,14)
• InChI Key： KIWMOOWLOAOCAV-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)N=C1S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4

Additional information on 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-sulfonamide

Research Briefing on 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-sulfonamide (CAS: 1805564-35-5)

The compound 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-sulfonamide (CAS: 1805564-35-5) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel enzyme inhibitors and targeted therapeutics. This sulfonamide derivative possesses unique structural features including a difluoromethyl group, fluorine substitution, and an iodine atom at the 3-position, which contribute to its potential as a versatile pharmacophore. Recent studies have focused on exploring its applications in drug discovery, with particular attention to its role as a sulfonamide-based inhibitor.

Structural analysis reveals that the iodine atom at the 3-position provides an excellent handle for further functionalization through cross-coupling reactions, making this compound a valuable intermediate in pharmaceutical synthesis. The presence of both fluorine and difluoromethyl groups enhances the molecule's metabolic stability and membrane permeability, while the sulfonamide moiety offers opportunities for hydrogen bonding interactions with biological targets. These characteristics have positioned 1805564-35-5 as a compound of significant interest in contemporary medicinal chemistry research.

Recent pharmacological investigations have demonstrated that 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-sulfonamide shows promising inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. The compound's selectivity profile appears superior to classical sulfonamide inhibitors, with preliminary data showing reduced off-target effects. Researchers attribute this improved specificity to the unique electronic and steric properties imparted by the difluoromethyl and iodo substituents.

Synthetic approaches to 1805564-35-5 have been optimized in recent studies, with particular emphasis on developing more efficient routes that minimize purification steps while maintaining high yields. A notable advancement involves the use of continuous flow chemistry for the key iodination step, which has improved reaction safety and scalability. These methodological improvements are crucial for enabling larger-scale production needed for preclinical development.

Current structure-activity relationship (SAR) studies are exploring modifications to the pyridine core while preserving the essential sulfonamide pharmacophore. Early results suggest that the 3-iodo substituent plays a critical role in target binding, while the difluoromethyl group at the 6-position significantly influences pharmacokinetic properties. These findings are guiding the design of second-generation derivatives with enhanced therapeutic potential.

From a drug development perspective, 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-sulfonamide has shown favorable preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) properties in rodent models, with good oral bioavailability and acceptable metabolic stability. However, researchers note that further optimization may be required to address potential issues with plasma protein binding observed in some experimental conditions.

The compound's potential extends beyond oncology applications, with recent investigations exploring its utility in treating glaucoma and epilepsy. The dual mechanism of action involving carbonic anhydrase inhibition and possible modulation of ion channels makes this scaffold particularly interesting for multifactorial diseases. These expanding applications underscore the versatility of 1805564-35-5 as a lead compound in multiple therapeutic areas.

Future research directions include comprehensive toxicological profiling, formulation development, and the exploration of prodrug strategies to further enhance the compound's therapeutic index. The growing body of research on 6-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-sulfonamide suggests it represents a significant advancement in sulfonamide-based drug development, with potential to address unmet medical needs across several disease areas.